Cas no 941946-02-7 (3-(4E)-3-butyl-2-oxo-1,2,3,4-tetrahydroquinazolin-4-ylidene-1-(4-chlorophenyl)urea)

• Product Name: 3-(4E)-3-butyl-2-oxo-1,2,3,4-tetrahydroquinazolin-4-ylidene-1-(4-chlorophenyl)urea
• CAS No: 941946-02-7
• MF: C₁₉H₁₉ClN₄O₂
• MW: 370.832762956619
• CID: 5501419
• Update Time: 2025-06-08

3-(4E)-3-butyl-2-oxo-1,2,3,4-tetrahydroquinazolin-4-ylidene-1-(4-chlorophenyl)urea Chemical and Physical Properties

Names and Identifiers

• MHCDKECLLRHGSX-HAVVHWLPSA-N
• 3-(4E)-3-butyl-2-oxo-1,2,3,4-tetrahydroquinazolin-4-ylidene-1-(4-chlorophenyl)urea

• Inchi： 1S/C19H19ClN4O2/c1-2-3-12-24-17(15-6-4-5-7-16(15)22-19(24)26)23-18(25)21-14-10-8-13(20)9-11-14/h4-11H,2-3,12H2,1H3,(H2,21,23,25)
• InChI Key： ZCNNASUESUEHLZ-UHFFFAOYSA-N
• SMILES： N(C1=C2C(=NC(=O)N1CCCC)C=CC=C2)C(NC1=CC=C(Cl)C=C1)=O

Additional information on 3-(4E)-3-butyl-2-oxo-1,2,3,4-tetrahydroquinazolin-4-ylidene-1-(4-chlorophenyl)urea

Introduction to 3-(4E)-3-butyl-2-oxo-1,2,3,4-tetrahydroquinazolin-4-ylidene-1-(4-chlorophenyl)urea (CAS No. 941946-02-7)

3-(4E)-3-butyl-2-oxo-1,2,3,4-tetrahydroquinazolin-4-ylidene-1-(4-chlorophenyl)urea, identified by the CAS number 941946-02-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the class of heterocyclic ureas and has garnered attention due to its structural complexity and potential biological activities. The presence of a tetrahydroquinazoline core and a chlorophenyl substituent in its molecular framework suggests a high degree of functional diversity, which is often exploited in the design of novel therapeutic agents.

The structural motif of 3-(4E)-3-butyl-2-oxo-1,2,3,4-tetrahydroquinazolin-4-ylidene-1-(4-chlorophenyl)urea incorporates several key pharmacophoric elements. The tetrahydroquinazoline ring system is known for its role in various bioactive molecules, including antiviral, anticancer, and anti-inflammatory agents. The urea moiety serves as a versatile pharmacophore that can interact with biological targets through hydrogen bonding, a critical interaction for drug design. Additionally, the 4-chlorophenyl group introduces electronic and steric effects that can modulate the compound's binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that the tetrahydroquinazoline scaffold in 3-(4E)-3-butyl-2-oxo-1,2,3,4-tetrahydroquinazolin-4-ylidene-1-(4-chlorophenyl)urea can effectively engage with protein targets such as kinases and transcription factors. The chlorophenyl substituent further enhances interactions by providing a hydrophobic surface that complements the binding pockets of these proteins. This dual interaction profile makes the compound a promising candidate for further investigation in drug discovery.

The synthesis of 3-(4E)-3-butyl-2-oxo-1,2,3,4-tetrahydroquinazolin-4-ylidene-1-(4-chlorophenyl)urea involves multi-step organic transformations that highlight the synthetic versatility of heterocyclic systems. Key steps include cyclization reactions to form the tetrahydroquinazoline ring and condensation reactions to introduce the urea functionality. The use of p-toluenesulfonyl chloride (TsCl) or other activating agents is often employed to facilitate these transformations efficiently. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have also been explored to improve yield and purity.

In terms of biological activity, preliminary studies on 3-(4E)-3-butyl-2-oxo-1,2,3,4-tetrahydroquinazolin-4-ylidene-1-(4-chlorophenyl)urea have shown promising results in vitro. The compound exhibits inhibitory effects against certain enzymes implicated in diseases such as cancer and inflammation. Specifically, its ability to modulate the activity of Janus kinases (JAKs) has been observed in cell-based assays. JAKs are critical mediators of cytokine signaling and their dysregulation is associated with various inflammatory disorders. By inhibiting JAK activity, this compound may offer therapeutic benefits in conditions like rheumatoid arthritis and inflammatory bowel disease.

The chlorophenyl group in the molecule is particularly noteworthy for its potential role in enhancing bioavailability and metabolic stability. Chlorinated aromatic rings are frequently incorporated into drug candidates due to their ability to improve lipophilicity while maintaining water solubility. This balance is crucial for achieving optimal pharmacokinetic profiles. Additionally, computational studies suggest that the electronic properties of the chlorophenyl moiety can fine-tune the compound's interactions with biological targets by influencing charge distribution and hydrogen bonding capabilities.

Recent research has also explored derivatives of 3-(4E)-3-butyl-2 oxo - 1 , 2 , 3 , 4 - tetra hydro quin az o lin - 4 - ylidene - 1 - ( 4 - chlor o phen yl ) u rea to optimize their pharmacological properties further. Modifications such as varying substituents on the tetrahydroquinazoline ring or introducing additional functional groups have been investigated to enhance potency and selectivity. For instance, replacing the butyl group with more polar alkyl chains could alter solubility while maintaining efficacy against target enzymes.

The development of novel drug candidates like 3-(4E)-3-butyl - 2 oxo - 1 , 2 , 3 , 4 - tetra hydro quin az o lin - 4 - ylidene - 1 - ( 4 - chlor o phen yl ) u rea relies heavily on interdisciplinary collaboration between synthetic chemists, medicinal biologists, and pharmacologists. High-throughput screening (HTS) techniques have been instrumental in identifying lead compounds with desirable biological activities. Once a lead compound is identified based on initial screening data, structureactivity relationship (SAR) studies are conducted to refine its chemical structure further.

The regulatory landscape for new pharmaceutical agents requires rigorous testing to ensure safety and efficacy before clinical translation can occur. Preclinical studies involving cell culture assays, animal models, and other experimental systems are essential steps before human trials can begin. These studies provide critical data on toxicity profiles, dosing regimens, and mechanism of action, which are all essential for determining whether a compound progresses into clinical development.

In conclusion, 3 -( 4 E ) - 3 - but yl - 2 oxo - 1 , 2 , 3 , 4 - tetr a hy dro quin az o lin - 4 - ylidene - 1 -( ۴ چ ل ا ف é n y l ) u rea(CAS No.,94194602_7) represents an exciting example of how structural complexity can be leveraged to develop novel therapeutic agents with significant biological potential . Its unique combination of pharmacophores, coupled with promising preliminary data, makes it a valuable addition to ongoing research efforts aimed at addressing unmet medical needs . As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play an increasingly important role in future drug discovery initiatives .